Cas no 21193-78-2 (2-Hydroxy-3-(1H-indol-3-yl)butanoic acid)

• Product Name: 2-Hydroxy-3-(1H-indol-3-yl)butanoic acid
• CAS No: 21193-78-2
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• MDL: MFCD08848222
• CID: 2020616
• PubChem ID: 12310809
• Update Time: 2025-04-23

2-Hydroxy-3-(1H-indol-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (+-)-alpha-Indolmycinsaeure
• (+-)-beta-Indolmycinsaeure
• (2R,3S)-2-hydroxy-3-(3-indolyl)butanoic acid
• (2R,3S)-Indolmycensaeure
• 2-hydroxy-3-indol-3-yl-butyric acid
• 2-Hydroxy-3-methyl-3--propionsaeure
• alpha-Indolmycinsaeure
• alpha-Indolmycinsaeure -= 2-Hydroxy-3--buttersaeure
• beta-Indolmycinsaeure -= 2-Hydroxy-3--buttersaeure
• D-alpha-Indolmycinsaeure
• Indolmycinsaeure
• 2-hydroxy-3-(1H-indol-3-yl)butanoic acid
• STK505786
• LS-03027
• CHEBI:182075
• (2RS,3SR)-2-hydroxy-3-(indol-3-yl)butyric acid
• 1H-indole-3-propanoic acid, alpha-hydroxy-beta-methyl-
• 21193-78-2
• NCGC00381429-01_C12H13NO3_1H-Indole-3-propanoic acid, alpha-hydroxy-beta-methyl-
• NUFXPJOTSOMKFZ-UHFFFAOYSA-N
• ALBB-009265
• AKOS005171947
• CS-0314200
• 2-hydroxy-3-(1H-indol-3-yl)butanoicacid
• NCGC00381429-01
• 2-hydroxy-3-(1h-indol-3-yl) butanoic acid
• SCHEMBL7817298
• Z1508923100
• MFCD08848222
• H25067
• 2-Hydroxy-3-(1H-indol-3-yl)butanoic acid

• MDL： MFCD08848222
• Inchi： 1S/C12H13NO3/c1-7(11(14)12(15)16)9-6-13-10-5-3-2-4-8(9)10/h2-7,11,13-14H,1H3,(H,15,16)
• InChI Key： NUFXPJOTSOMKFZ-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C(C)C1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 73.3Ų

2-Hydroxy-3-(1H-indol-3-yl)butanoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 2-Hydroxy-3-(1H-indol-3-yl)butanoic acid

Compound CAS No. 21193-78-2: (+-)-alpha-Indolmycinsaeure

The compound CAS No. 21193-78-2, also known as (+)-alpha-indolmycinsaeure, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and structural versatility. The name (+)-alpha-indolmycinsaeure reflects its structural composition, where the indole moiety plays a central role in determining its properties and applications.

Recent studies have highlighted the potential of (+)-alpha-indolmycinsaeure in drug discovery, particularly in the development of novel therapeutic agents. Researchers have explored its ability to modulate cellular signaling pathways, making it a promising candidate for treating various diseases, including cancer and neurodegenerative disorders. The compound's unique structure allows it to interact with key proteins and enzymes, providing a foundation for its therapeutic potential.

In addition to its pharmacological applications, (+)-alpha-indolmycinsaeure has also been investigated for its role in materials science. Its ability to form self-assembled structures has led to its use in the development of advanced materials, such as stimuli-responsive polymers and nanomaterials. These materials have potential applications in sensing, drug delivery, and tissue engineering.

The synthesis of (+)-alpha-indolmycinsaeure involves a series of complex organic reactions, including cyclization and functionalization steps. Recent advancements in asymmetric synthesis have enabled the efficient production of enantiomerically pure samples, which are crucial for studying the compound's stereochemical effects on biological activity.

From an environmental perspective, (+)-alpha-indolmycinsaeure has been studied for its biodegradability and eco-friendly properties. Researchers have found that under certain conditions, the compound can degrade into non-toxic byproducts, making it a sustainable choice for various industrial applications.

In conclusion, CAS No. 21193-78-2 or (+)-alpha-indolmycinsaeure is a multifaceted compound with immense potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key molecule for future research and development.